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Compound of Interest

1-(Bromomethyl)-3-
Compound Name:

(difluoromethyl)benzene

Cat. No.: B582528

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-
(Bromomethyl)-3-(difluoromethyl)benzene. The following procedures for personal protective
equipment (PPE), handling, and disposal are based on safety data for structurally similar
compounds and are intended to provide a robust framework for safe laboratory operations.

Chemical and Physical Properties

A summary of the known physical and chemical properties of related compounds is provided
below to offer a general understanding of the substance's characteristics.
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1-bromomethyl-3,5-

1-Bromomethyl-3-

Property . .
difluoro-benzene Trifluoromethyl-Benzene
Molecular Formula C7HsBrF2 CsHeBrF3[1][2]
Molecular Weight 207.02 g/mol 239.03 g/mol [1][2]
] o Clear, colorless to almost
Appearance Colorless to light yellow liquid o
colorless liquid[1]
Density 1.6 g/mL at 25 °CJ[3] 1.565 g/mL at 25 °C[1]
Boiling Point 65 °C at 4.5 mmHg|[3] 69 °C at 4 mmHg[1]
Flash Point 82 °C 190 °F[1]

Personal Protective Equipment (PPE)

Based on the hazards associated with similar compounds, which include causing severe skin

burns and eye damage, the following personal protective equipment is mandatory.[3][4][5][6]
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

risk of splashing.

Protects against splashes and
vapors that can cause serious

eye damage.[5]

Hand Protection

Heavy-duty, chemically
resistant gloves (e.g., nitrile,
neoprene, or Viton).
Disposable nitrile gloves may
be suitable for incidental
contact but should be changed
immediately upon

contamination.

Prevents skin contact, which

can cause severe burns.[5]

Body Protection

A flame-resistant lab coat,
buttoned, with long sleeves.
Long pants and closed-toe,
closed-heel shoes are
mandatory. For larger
quantities or increased splash
potential, a chemical-resistant

apron or suit is recommended.

Protects skin from exposure.

Respiratory Protection

All handling of this substance

must be conducted in a

certified chemical fume hood to

avoid inhalation of vapors. If
engineering controls are not
sufficient, a NIOSH/MSHA-

approved respirator may be

necessary.[4][5]

Prevents respiratory tract
irritation.[4][6]

Experimental Protocols: Handling and Disposal

Handling:
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o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[4] All work should be conducted within a certified chemical fume hood.

» Weighing and Transferring: For liquid transfers, use appropriate glassware and techniques to
minimize splashing.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[7]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]
Spill Response:

» Evacuation: Evacuate the immediate area.

o Ventilation: Ensure adequate ventilation.

» Containment: Absorb the spill with an inert material such as sand, silica gel, or universal
binder.[7]

» Collection: Collect the absorbed material and place it into a sealed, properly labeled
container for halogenated organic waste.[5]

» Decontamination: Clean the spill area thoroughly.
Disposal:

o Waste Collection: Collect all waste containing 1-(Bromomethyl)-3-
(difluoromethyl)benzene in a dedicated, properly labeled, and sealed container for
halogenated organic waste.[5] Do not mix with other waste streams.[5][8]

e Disposal Procedure: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[5][8][9] Do not dispose of it down the drain.[7][8]

Safety Workflow
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BENGHE

Safe Handling Workflow for 1-(Bromomethyl)-3-(difluoromethyl)benzene
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Caption: This diagram outlines the key steps and decision points for the safe handling of 1-
(Bromomethyl)-3-(difluoromethyl)benzene, from preparation through to disposal and
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 1-
(Bromomethyl)-3-(difluoromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
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1-bromomethyl-3-difluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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